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Compound of Interest

Compound Name: Phosgene

Cat. No.: B1210022

An in-depth examination of the manufacturing process, reaction kinetics, and catalytic systems
involved in the production of phosgene (COCIz) from carbon monoxide and chlorine.

Introduction

Phosgene, or carbonyl dichloride (COCIz2), is a fundamental chemical intermediate with
significant applications in the pharmaceutical, agrochemical, and polymer industries. It is a key
building block for the synthesis of isocyanates, which are precursors to polyurethanes, as well
as for the production of polycarbonates and various fine chemicals. The industrial
manufacturing of phosgene is a well-established process, primarily involving the direct,
catalyzed reaction of carbon monoxide (CO) and chlorine (Cl2).

This technical guide provides a comprehensive overview of the industrial manufacturing
process of phosgene. It is intended for researchers, scientists, and drug development
professionals who require a deep understanding of the synthesis, including the underlying
reaction mechanisms, process parameters, and analytical methodologies. Given the extreme
toxicity of phosgene, a strong emphasis is placed on the importance of contained, highly
automated, and safe operating procedures.

Reaction Mechanism and Kinetics
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The synthesis of phosgene from carbon monoxide and chlorine is a highly exothermic reaction
(AHrxn = -107.6 kJ/mol) that is exclusively carried out over an activated carbon catalyst in
industrial settings.[1][2]

CO + Cl2 » COCl2

The reaction mechanism is complex and is believed to involve a combination of the Eley-Rideal
and Langmuir-Hinshelwood models.[3] A refined model proposes the existence of two types of
active sites on the activated carbon surface.[3]

A proposed reaction model involves the following key steps:

» Dissociative Adsorption of Chlorine: Chlorine molecules adsorb onto the active sites of the
activated carbon and dissociate into chlorine atoms (Cl(ad)).

o Reaction with Gaseous Carbon Monoxide (Eley-Rideal): A gaseous carbon monoxide
molecule reacts directly with an adsorbed chlorine atom to form a surface-bound acyl
chloride intermediate (COCI(ad)).

o Surface Reaction (Langmuir-Hinshelwood): The surface-bound acyl chloride intermediate
then reacts with another adsorbed chlorine atom to form phosgene (COCIz2), which
subsequently desorbs from the surface.

The reaction orders with respect to the reactants and product have been determined
experimentally over different activated carbon catalysts.[3]

Kinetic Parameters

The following table summarizes key kinetic data for the synthesis of phosgene.
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Parameter Value Catalyst Reference(s)

Reaction Enthalpy

BHIO) -107.6 kJ/mol - (11121

Activation Energy (Ea) 34.1 - 56 kJ/mol Activated Carbon [415]

Norit RX3 Extra,
~1 Donau Supersorbon [3][6]
K40

Reaction Order (vs.
CO)

Norit RX3 Extra,
~0.5 Donau Supersorbon [31[6]
K40

Reaction Order (vs.
Cl2)

Norit RX3 Extra,
~0 Donau Supersorbon [3][6]
K40

Reaction Order (vs.
COClz)

Industrial Manufacturing Process

The industrial production of phosgene is a continuous process that involves several key
stages: raw material purification, reaction, product purification, and waste gas treatment. Due to
the hazardous nature of phosgene, modern plants are highly automated and equipped with
extensive safety features.

Process Flow Diagram
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Caption: Industrial process flow for phosgene production.

Typical Operating Conditions

The reaction is typically carried out in multi-tubular reactors packed with an activated carbon
catalyst. The highly exothermic nature of the reaction necessitates efficient heat removal to
maintain optimal temperatures and prevent catalyst degradation and side reactions.

Parameter Typical Industrial Range Reference(s)
Reactor Temperature 50 - 150 °C [2]
Reactor Pressure 1-5bar [7]

_ 1.03-1.10: 1 (slight excess of
CO to Clz2 Molar Ratio co) [7]

Catalyst Activated Carbon [2]
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A two-stage reactor system is also employed in some industrial processes.[7] The first stage
operates at a higher temperature (above 250 °C) to achieve a high conversion of chlorine (95-
98%). The reaction mixture is then cooled and fed into a second reactor operating at a lower
temperature (50-100 °C) to complete the reaction and achieve a very low residual chlorine
content in the final product.[7]

Purification

The phosgene product from the reactor is typically purified through a series of steps including
condensation and distillation to remove unreacted carbon monoxide, residual chlorine, and any
byproducts such as carbon tetrachloride (CCl4).[8] The unreacted carbon monoxide is often
recycled back to the reactor.

Catalyst Systems

Activated carbon is the universal catalyst for the industrial synthesis of phosgene. The
performance of the catalyst is highly dependent on its physical and chemical properties.

Comparative Performance of Activated Carbon Catalysts

Different grades of activated carbon exhibit varying performance in phosgene synthesis. The
following table compares two commercially available activated carbons that have been studied
in the literature.

Phosgene
Production Rate o

Catalyst . Key Characteristics Reference(s)
(mmol min—* g~*) at

323K

Higher proportion of
Norit RX3 Extra ~0.33 active chlorine [3]

adsorption sites

Donau Supersorbon

~0.16 - [4]
K40

The higher activity of Norit RX3 Extra is attributed to a greater number of active sites for
chlorine adsorption.[3]
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Experimental Protocols

This section outlines a general methodology for the laboratory-scale synthesis and analysis of
phosgene, based on procedures described in the scientific literature. Note: The synthesis of
phosgene should only be attempted by trained professionals in a well-ventilated fume hood
with appropriate safety measures and continuous monitoring.

Laboratory-Scale Phosgene Synthesis and Kinetic Study

Objective: To determine the reaction kinetics of phosgene synthesis over an activated carbon
catalyst.

Materials and Equipment:

e Gases: Carbon monoxide (CP grade), Chlorine (299.5%), Nitrogen (high purity, for dilution
and purging).[4]

o Catalyst: Activated carbon (e.g., Norit RX3 Extra or Donau Supersorbon K40), ground and
sieved to a specific particle size range (e.g., 250-500 um).[3][4]

e Reactor: Quartz tube micro-reactor housed in a temperature-controlled furnace.[3]

e Gas Handling: Mass flow controllers for precise gas metering, stainless steel tubing, and
fittings.[4]

¢ Analytical Instruments: In-line Fourier Transform Infrared (FTIR) spectrometer and/or a Gas
Chromatograph (GC) with a suitable detector for quantification of reactants and products.[5]

[9]

o Safety: Continuous phosgene gas detection system, appropriate personal protective
equipment (PPE), and a scrubber system for waste gas neutralization.

Procedure:
o Catalyst Preparation and Loading:

o Dry the activated carbon catalyst under a flow of nitrogen at an elevated temperature (e.qg.,
120 °C) overnight to remove any adsorbed water.
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o Carefully weigh a precise amount of the dried catalyst and load it into the quartz tube
reactor, securing it with quartz wool plugs.

e System Purge:

o Assemble the reactor system and purge the entire gas-handling line with high-purity
nitrogen to remove any air and moisture.

e Reaction Execution:
o Heat the reactor to the desired reaction temperature (e.g., 50-150 °C).

o Introduce the reactant gases (CO and Cl2) along with a diluent gas (N2) at precise flow
rates using the mass flow controllers. A slight excess of CO is typically used.

o Allow the reaction to reach a steady state, which can be monitored by the stable
composition of the effluent gas stream.

e Product Analysis:

o Continuously analyze the gas stream exiting the reactor using an in-line FTIR
spectrometer or by taking periodic samples for GC analysis.

o Quantify the concentrations of CO, Clz, and COCIz to determine the conversion, selectivity,
and yield of the reaction.

o Data Analysis:

o Vary the partial pressures of the reactants and the reaction temperature to determine the
reaction orders and the activation energy.

Analytical Methods for Phosgene Quantification

Several analytical methods are available for the determination of phosgene concentration,
each with its own advantages and limitations.
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Method Principle Detection Limit Reference(s)

Separation on a
chromatographic

Gas Chromatography column followed by

: : - [10]

(GO) detection (e.g., with a

nitrogen-phosphorus

detector).

Derivatization with
High-Performance N

o aniline to form

Liquid N

carbanilide, followed 0.1 ppbv [11]
Chromatography

by HPLC-UV
(HPLC) )

detection.

Reaction with a
coloring agent (e.g.,
nitrobenzyl pyridine
Spectrophotometry ] 0.1 pg/mL [12]
and sodium acetate)
and measurement of

absorbance.

) In-line analysis based
Fourier Transform o
on the characteristic
Infrared (FTIR) ) ) - [5]
infrared absorption of
Spectroscopy
phosgene.

Safety Considerations

Phosgene is an extremely toxic and corrosive gas. Inhalation can cause severe respiratory
distress and can be fatal. All work with phosgene must be conducted in a well-maintained and
monitored environment with strict adherence to safety protocols. Key safety aspects include:

» Containment: The entire production process should be enclosed to prevent any fugitive

emissions.

e Monitoring: Continuous monitoring of the work environment for phosgene leaks is essential.
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e Scrubbing Systems: All vent streams and any potential releases must be directed to a robust
scrubbing system, typically containing a caustic solution, to neutralize the phosgene.

e Personal Protective Equipment (PPE): Appropriate PPE, including respiratory protection,
must be used when there is any potential for exposure.

o Emergency Preparedness: A well-defined emergency response plan must be in place.

Conclusion

The industrial manufacturing of phosgene from carbon monoxide and chlorine over an
activated carbon catalyst is a highly optimized and critical process for the chemical industry. A
thorough understanding of the reaction mechanism, kinetics, and process parameters is
essential for ensuring efficient, safe, and sustainable production. This technical guide has
provided a detailed overview of these core aspects to support the work of researchers and
professionals in related fields. Continuous research into more active and stable catalysts, as
well as inherently safer production methods, remains an important area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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